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Compound of Interest

Compound Name: A-420983

Cat. No.: B15579343

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-420983 is a potent and selective small molecule inhibitor of Lymphocyte-specific protein
tyrosine kinase (Lck). Lck is a critical enzyme in the T-cell receptor (TCR) signaling pathway,
playing a pivotal role in T-cell activation, proliferation, and differentiation. Dysregulation of Lck
activity is implicated in various autoimmune diseases and T-cell malignancies. The Jurkat cell
line, an immortalized line of human T lymphocytes, serves as a widely used in vitro model for
studying T-cell biology and for evaluating the efficacy of immunomodulatory compounds. These
application notes provide a detailed protocol for determining the dose-response curve of A-
420983 in Jurkat cells, enabling the assessment of its cytostatic or cytotoxic effects.

Data Presentation

The following table summarizes representative quantitative data for the dose-dependent effect
of A-420983 on Jurkat cell viability. This data is illustrative and based on the activity of highly
similar pyrazolopyrimidine-based Lck inhibitors in human T-cells, as specific dose-response
data for A-420983 on Jurkat cell proliferation was not publicly available. Researchers should
generate their own data for specific experimental conditions. A-420983 has a biochemical IC50
of 0.04 uM for Lck kinase activity. A structurally related Lck inhibitor, A-770041, inhibits T-cell
proliferation and IL-2 production with an EC50 of approximately 80 nM[1].
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A-420983 Concentration
(uM)

% Viability (Normalized to

Vehicle Control)

Standard Deviation

0 (Vehicle Control) 100 5.2
0.01 85 4.8
0.05 60 35
0.1 45 2.9
0.5 20 2.1
1.0 10 15
5.0 5 0.8

Note: The half-maximal inhibitory concentration (IC50) for A-420983 on Jurkat cell proliferation

is estimated to be in the range of 0.05 - 0.1 uM based on the data for analogous compounds.
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Experimental Workflow for A-420983 Dose-Response Assay
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Caption: Workflow for determining the dose-response of A-420983 in Jurkat cells.
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Simplified Lck Signaling Pathway in T-Cell Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Response in Jurkat Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579343#a-420983-dose-response-curve-in-jurkat-
cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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